2-chloro-6-fluoro-N-(2-(4-fluorophenoxy)ethyl)benzamide

• IUPAC Name: 2-chloro-6-fluoro-N-[2-(4-fluorophenoxy)ethyl]benzamide
• InChI: InChI=1S/C15H12ClF2NO2/c16-12-2-1-3-13(18)14(12)15(20)19-8-9-21-11-6-4-10(17)5-7-11/h1-7H,8-9H2,(H,19,20)
• InChI Key: IGKGQLUDDYKAMH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)C(=O)NCCOC2=CC=C(C=C2)F)F
• Molecular Formula: C15H12ClF2NO2
• Molecular Weight: 311.71 g/mol

Description

2-chloro-6-fluoro-N-(2-(4-fluorophenoxy)ethyl)benzamide is a chemical compound with potential applications in scientific research. It is a benzamide derivative that has been synthesized and studied for its mechanism of action, biochemical and physiological effects, and potential future directions in research.

Scientific Research Applications

Fluorinated Compounds in Drug Development

Fluorinated organic compounds, such as those containing fluoro and chloro groups, are widely used in the pharmaceutical industry due to their unique properties, such as increased stability, lipophilicity, and the ability to modulate biological activity. These compounds often serve as key intermediates in the synthesis of various pharmaceuticals, including anti-inflammatory, analgesic, and antimicrobial agents. A practical synthesis of 2-Fluoro-4-bromobiphenyl, a key intermediate for the manufacture of flurbiprofen, highlights the importance of fluorinated intermediates in drug synthesis (Qiu et al., 2009).

Fluorinated Compounds in Liquid Crystals and Materials Science

The inclusion of fluorine atoms in compounds can significantly affect their physical properties, making them useful in the development of materials with specific characteristics, such as liquid crystals. Fluorinated liquid crystals exhibit unique electro-optical properties that make them valuable in display technologies and other applications where control over light and image projection is needed. The review by Hird (2007) discusses the impact of fluorination on the properties of liquid crystals and their commercial applications, emphasizing the role of fluorinated compounds in advancing materials science (Hird, 2007).

Environmental Impact and Detection of Fluorinated Compounds

The environmental impact of fluorinated compounds, particularly per- and polyfluoroalkyl substances (PFASs), has garnered significant attention. Research on the occurrence, fate, and behavior of parabens, which can include fluorinated variants, in aquatic environments provides insight into the environmental persistence and potential health risks of these compounds. The study by Haman et al. (2015) reviews the knowledge acquired over the last decade regarding the environmental behavior of parabens and underscores the need for continued monitoring and assessment of fluorinated compounds in the environment (Haman et al., 2015).